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Compound of Interest

Compound Name: N,N-Dimethyldodecanamide

Cat. No.: B1294634

Technical Data Sheet: N,N-
Dimethyldodecanamide

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for N,N-Dimethyldodecanamide, a fatty
amide with applications as a solvent, surfactant, and intermediate in chemical synthesis.[1][2]

[3]

Chemical Identification and Formula

N,N-Dimethyldodecanamide, also known as N,N-Dimethyllauramide, is an organic compound
with the systematic IUPAC name N,N-dimethyldodecanamide.[4][5] Its structure consists of a
12-carbon acyl chain (dodecanoyl) attached to a dimethylated nitrogen atom. The established
chemical formula for this compound is C1aH20NO.[4][5][6][7][8]

Physicochemical Properties

The fundamental quantitative properties of N,N-Dimethyldodecanamide are summarized
below. These values are foundational for experimental design, formulation development, and
analytical characterization.
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Parameter Value Source(s)
Molecular Formula C14H20NO [41[5][6][71[8]
Molecular Weight 227.39 g/mol [419]
227.3862 g/mol [5161[7]

Exact Mass 227.224914549 Da [4]

CAS Number 3007-53-2 [4151[7]

Experimental Protocols & Methodology

The determination of the molecular formula and weight is a standard procedure in chemical
characterization, typically involving computational methods based on a known chemical
structure.

3.1. Determination of Molecular Formula

The molecular formula, C14H29NO, is derived directly from the known covalent structure of N,N-
Dimethyldodecanamide. This structure is confirmed through analytical techniques such as
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). The formula represents an
elemental count of 14 carbon atoms, 29 hydrogen atoms, 1 nitrogen atom, and 1 oxygen atom
per molecule.

3.2. Calculation of Molecular Weight

The molecular weight (MW) is a calculated property based on the molecular formula and the
standard atomic weights of its constituent elements. The calculation is performed as follows:

e MW = (No. of C atoms x AW of C) + (No. of H atoms x AW of H) + (No. of N atoms x AW of
N) + (No. of O atoms x AW of O)

e MW = (14 x 12.011) + (29 x 1.008) + (1 x 14.007) + (1 x 15.999)
e MW = 168.154 + 29.232 + 14.007 + 15.999

e MW =227.392 g/mol
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The value of 227.39 g/mol is a computed molecular weight, commonly referenced in chemical
databases like PubChem.[4] The slight variations seen across different sources (e.g., 227.3862
g/mol ) arise from differences in the precision of the atomic weights used in the calculation.[5]

[6]7]

Visualization of a Characterization Workflow

The following diagram illustrates the logical workflow for determining the molecular weight of a
known chemical compound like N,N-Dimethyldodecanamide.
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Caption: Workflow for calculating molecular weight from chemical formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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